Correction: The physical properties of supramolecular peptide assemblies: from building block association to technological applications
Chemical Society Reviews Pub Date: 2014-09-03 DOI: 10.1039/C4CS90080D
Abstract
Correction for ‘The physical properties of supramolecular peptide assemblies: from building block association to technological applications’ by Lihi Adler-Abramovich et al., Chem. Soc. Rev., 2014, DOI: 10.1039/c4cs00164h.
Recommended Literature
- [1] Zwitterionic carbon dot-encapsulating pH-responsive mesoporous silica nanoparticles for NIR light-triggered photothermal therapy through pH-controllable release†
- [2] Green synthesis of nitrogen-doped carbon dots from lentil and its application for colorimetric determination of thioridazine hydrochloride†
- [3] Interaction between anions and substituted molecular bowls†
- [4] The effect of surface hydrogenation of metal oxides on the nanomorphology and the charge generation efficiency of polymer blend solar cells†
- [5] Arylation of aryllithiums with S-arylphenothiazinium ions for biaryl synthesis†
- [6] 40. Experiments on the synthesis of substances related to the sterols. Part VIII. A ketomethoxymethylhexahydrophenanthrene
- [7] Enantioselective Friedel–Crafts reactions in water catalyzed by a human telomeric G-quadruplex DNA metalloenzyme†
- [8] Ni3[Fe(CN)6]2 nanocubes boost the catalytic activity of Pt for electrochemical hydrogen evolution†
- [9] Isotope ratio mass spectrometry
- [10] Multi-channel photodissociation and XUV-induced charge transfer dynamics in strong-field-ionized methyl iodide studied with time-resolved recoil-frame covariance imaging†